![molecular formula C13H17FN2O2 B4620201 4-fluoro-N'-hexanoylbenzohydrazide](/img/structure/B4620201.png)
4-fluoro-N'-hexanoylbenzohydrazide
Overview
Description
4-fluoro-N'-hexanoylbenzohydrazide, also known as FHBA, is a chemical compound that is widely used in scientific research. It is a derivative of benzohydrazide and has a molecular formula of C14H19FN2O2. FHBA is a white powder that is soluble in organic solvents like methanol, ethanol, and DMSO. It is commonly used as a fluorescent probe for detecting reactive oxygen species (ROS) in biological systems.
Scientific Research Applications
Antiproliferative Activities
Research involving fluorinated Schiff bases derived from 1,2,4-triazoles, utilizing compounds akin to 4-fluoro-N'-hexanoylbenzohydrazide, highlights their potential in developing anticancer agents. The study discovered that certain compounds showed good antiproliferative activity against various human cancer cell lines, suggesting that similar structures could be explored for anticancer drug development (Kumar, Mohana, & Mallesha, 2013).
Antimicrobial and Antituberculosis Activity
Another area of application is in the synthesis and evaluation of hydrazide-hydrazones for antimicrobial properties. Studies have found that derivatives of 4-fluorobenzoic acid hydrazide exhibit potential as antimicrobial agents against a range of pathogens (Rollas, Gulerman, & Erdeniz, 2002). Moreover, these compounds have been investigated for their antituberculosis activity, indicating a possible role in developing new treatments for tuberculosis (Koçyiğit-Kaymakçıoğlu et al., 2009).
Photocatalytic Transformations
Fluorinated compounds are also being studied for their roles in photocatalytic transformations, a critical area in sustainable chemistry and material science. The use of donor-acceptor fluorophores, for instance, has shown significant potential in organophotocatalysis for various organic reactions (Shang et al., 2019). Such applications could extend to the development of new photocatalytic materials and processes.
Antiviral and Cytotoxic Activities
Further, compounds structurally related to this compound have been explored for antiviral and cytotoxic activities. The synthesis and screening of new heterocyclic compounds based on pyrazole and isoxazole have yielded promising results against Herpes simplex virus type 1 (HSV-1), suggesting potential applications in antiviral drug development (Dawood et al., 2011).
Properties
IUPAC Name |
4-fluoro-N'-hexanoylbenzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O2/c1-2-3-4-5-12(17)15-16-13(18)10-6-8-11(14)9-7-10/h6-9H,2-5H2,1H3,(H,15,17)(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOWUQTDIWHAHIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NNC(=O)C1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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